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Compound of Interest

Compound Name: 9-Heptadecanone

Cat. No.: B165747 Get Quote

Essential Safety and Handling Guide for 9-
Heptadecanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 9-Heptadecanone (CAS No. 540-08-9). It is intended for

researchers, scientists, and professionals in drug development to ensure the safe laboratory

use of this compound.

Hazard Identification and Safety Summary
9-Heptadecanone is a solid, crystalline powder that presents moderate hazards. According to

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is

classified as an irritant.[1] Adherence to the safety protocols outlined below is critical to mitigate

risks.

GHS Hazard Classification:[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning[1]
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Safety Statements:[2][3]

S22: Do not breathe dust.

S24/25: Avoid contact with skin and eyes.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 9-Heptadecanone is provided in the

table below. This information is critical for safe handling and storage.

Property Value Reference

Molecular Formula C17H34O

Molecular Weight 254.45 g/mol

Appearance
White to light yellow powder or

crystals

Melting Point 51-53 °C

Boiling Point 250-253 °C

Water Solubility Insoluble

Solubility in Other Solvents Soluble in toluene

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 9-Heptadecanone to

prevent exposure and ensure personal safety.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves
To prevent skin contact and

irritation.

Eye Protection
Chemical safety goggles or a

face shield

To protect against dust

particles and potential

splashes causing serious eye

irritation.

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

To avoid inhalation of dust and

prevent respiratory irritation.

Safe Handling and Operational Plan
A systematic approach to handling 9-Heptadecanone from receipt to disposal is crucial for

laboratory safety.

4.1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition as it is a flammable liquid when heated.

4.2. Handling and Use:

Ensure an eyewash station and safety shower are readily accessible.

All handling of 9-Heptadecanone powder should be conducted within a certified chemical

fume hood to minimize inhalation exposure.

When weighing, use a balance inside the fume hood or an enclosure to contain dust.
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Avoid creating dust. Use a spatula for transferring the powder. Do not pour directly from the

bottle.

Keep containers closed when not in use to prevent accidental spillage.

After handling, decontaminate the work surface using a wet cleaning method or a HEPA

vacuum.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

4.3. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention.

Inhalation: Move to fresh air. If experiencing respiratory symptoms, call a poison center or

doctor.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if you feel unwell.

Disposal Plan
The disposal of 9-Heptadecanone and any contaminated materials must be carried out in

accordance with local, state, and federal regulations.

5.1. Waste Categorization:

Solid Waste: Unused or waste 9-Heptadecanone is considered non-halogenated organic

solid waste.

Contaminated Materials: Used gloves, weighing paper, and other disposable materials

contaminated with 9-Heptadecanone should be treated as hazardous waste.

5.2. Disposal Procedure:
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Solid 9-Heptadecanone:

Collect in a designated, properly labeled, and sealed container for non-halogenated

organic solids.

Do not mix with other waste categories.

Contaminated Materials:

Place all contaminated disposable items in a separate, sealed, and clearly labeled

hazardous waste container.

Solutions of 9-Heptadecanone:

If dissolved in a non-halogenated solvent, collect the waste in a designated container for

non-halogenated organic liquid waste.

The container must be clearly labeled with "Waste," the chemical name, and the solvent

used.

Do not dispose of down the drain.

Spill Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a labeled hazardous waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

Visual Workflow for Safe Handling of 9-
Heptadecanone
The following diagram illustrates the key steps and decision points for the safe handling of 9-
Heptadecanone in a laboratory setting.
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Start: Receive 9-Heptadecanone

Inspect Container for Damage

Store in Cool, Dry, Ventilated Area
Tightly Sealed

No Damage

Don Appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Work in Chemical Fume Hood
Ensure Eyewash/Shower Access

Handle 9-Heptadecanone
- Avoid Dust Generation
- Keep Container Closed

Decontaminate Work Area & Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Dispose of Waste

Solid 9-Heptadecanone & Contaminated Materials
 in Labeled Hazardous Waste Container

Solid

Solutions in Labeled Non-Halogenated
Liquid Waste Container

Liquid

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 9-Heptadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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